molecular formula C10H19N3S B2458199 5-Octyl-1,3,4-thiadiazol-2-amine CAS No. 118863-97-1

5-Octyl-1,3,4-thiadiazol-2-amine

Cat. No. B2458199
CAS RN: 118863-97-1
M. Wt: 213.34
InChI Key: YMIQAJNFLWQEOW-UHFFFAOYSA-N
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Description

5-Octyl-1,3,4-thiadiazol-2-amine is a chemical compound with the molecular formula C10H19N3S and a molecular weight of 213.35 . It is a powder at room temperature .


Synthesis Analysis

The synthesis of 1,3,4-thiadiazole derivatives, such as 5-Octyl-1,3,4-thiadiazol-2-amine, has been reported in the literature . These compounds are typically synthesized through reactions involving phenylthiosemicarbazide and methoxy cinnamic acid molecules in the presence of phosphorus oxychloride .


Molecular Structure Analysis

The molecular structure of 5-Octyl-1,3,4-thiadiazol-2-amine is characterized by the presence of a 1,3,4-thiadiazole ring, which is a five-membered ring containing sulfur and two nitrogen atoms . The InChI code for this compound is 1S/C10H19N3S/c1-2-3-4-5-6-7-8-9-12-13-10(11)14-9/h2-8H2,1H3,(H2,11,13) .


Chemical Reactions Analysis

1,3,4-Thiadiazole derivatives, including 5-Octyl-1,3,4-thiadiazol-2-amine, have been found to exhibit a broad range of biological activities . The presence of the =N-C-S moiety and strong aromaticity of the ring are thought to contribute to these activities .


Physical And Chemical Properties Analysis

5-Octyl-1,3,4-thiadiazol-2-amine is a powder at room temperature . It has a predicted melting point of 186-187°C and a predicted boiling point of 344.6°C at 760 mmHg . The compound has a predicted density of 1.1 g/cm3 and a predicted refractive index of n20D 1.54 . Its pKb value is predicted to be 3.76 .

Scientific Research Applications

Safety and Hazards

The safety information for 5-Octyl-1,3,4-thiadiazol-2-amine indicates that it has several hazard statements, including H302, H315, H319, and H335 . Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .

properties

IUPAC Name

5-octyl-1,3,4-thiadiazol-2-amine
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H19N3S/c1-2-3-4-5-6-7-8-9-12-13-10(11)14-9/h2-8H2,1H3,(H2,11,13)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YMIQAJNFLWQEOW-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCCCCCC1=NN=C(S1)N
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H19N3S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID701327991
Record name 5-octyl-1,3,4-thiadiazol-2-amine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID701327991
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

213.35 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Solubility

9 [ug/mL] (The mean of the results at pH 7.4)
Record name SID26658503
Source Burnham Center for Chemical Genomics
URL https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table
Description Aqueous solubility in buffer at pH 7.4

CAS RN

118863-97-1
Record name 5-octyl-1,3,4-thiadiazol-2-amine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID701327991
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 5-octyl-1,3,4-thiadiazol-2-amine
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